
Pipemidic acid in veterinary medicine
applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pipemidic Acid

CAS No.: 51940-44-4

Cat. No.: S539726

Get Quote

Critical Safety Protocol and Toxicity Data

Adherence to safety protocols is essential due to the risk of arthropathy. Toxicological studies are critical for

establishing safe use parameters.

Arthropathy Findings: Oral administration of pipemidic acid at doses of 100 mg/kg/day or more
caused lameness in immature beagle dogs. Abnormalities included increased synovial fluid and
blister formation on the articular cartilage, particularly in weight-bearing joints [1].

Species and Age Specificity: This joint abnormality was not observed in young rats, rabbits, or
monkeys, indicating species-specific susceptibility. In dogs, the condition was age-dependent,

affecting only a specific juvenile developmental stage [1].
Acute Toxicity Profile: The acute oral LD₅₀ (lethal dose for 50% of test subjects) in rats is very high

(>16,000 mg/kg), indicating low acute toxicity [2] [3]. No abnormalities were observed in repeat-dose
studies in mice and rats at lower doses [2].

Pharmacokinetic and Experimental Data

Understanding the absorption and distribution of pipemidic acid helps inform dosing protocols.
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Parameter Findings

Absorption Well absorbed after oral administration across species (mice, rats, dogs,
monkeys, humans) [2].

Peak Plasma
Concentration

Ranged from 4 to 12 μg/mL at an oral dose of approximately 50 mg/kg [2].

Distribution Distributed to most organs and tissues; concentrations in bile and urine are
much higher than in plasma [2].

Excretion 25-88% of the oral dose is excreted in urine in bacteriologically active form,
depending on species and dose [2].

Protein Binding Approximately 20% in dog plasma and 30% in human serum [2].

Market and Formulation Context

The veterinary application exists within a broader commercial and regulatory landscape.

Market Presence: The global market for pipemidic acid tablets exists, with segments for veterinary
medicine [4]. Leading pharmaceutical companies involved in the space include Xinhua Pharma and
Chongqing Qingyang Pharmaceutical [5] [6] [4].

Regulatory Status: Be aware that pipemidic acid is not approved for veterinary use in the
European Union or Great Britain [3]. Any use is off-label, and responsibility for safe and effective

application falls to the prescribing veterinarian.

Application and Research Workflow

For researchers and veterinarians considering the use of pipemidic acid, the following workflow outlines the

critical decision points and procedures. This diagram integrates the pharmacological and safety data into a

practical protocol.
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Candidate Animal with Suspected UTI

Confirm Bacterial Infection
via Culture & Sensitivity

Identify Pathogen as
Susceptible E. coli or Proteus spp.

Is the animal immature?
(e.g., puppy 3-12 months)

DO NOT USE PIPEMIDIC ACID
Due to Arthropathy Risk

 Yes

Proceed with Pipemidic Acid
for Mature Animal

 No

Consider Alternative Antibiotic Administer Oral Formulation
(e.g., Capsule, Tablet)

Adhere to Weight-Based Dosing
(Avoid exceeding toxic thresholds)

Monitor Patient for:
- Clinical Efficacy
- Adverse Effects
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Treatment Course Complete

Click to download full resolution via product page

Key Considerations for Professionals

Off-Label Use Responsibility: Given its unapproved status in major regions like the EU, using

pipemidic acid is an off-label application. The prescribing veterinarian assumes all responsibility for
efficacy and safety [3].

Regional Availability: Use may be more common in regions with active manufacturing and different
regulatory frameworks, such as parts of Asia [5].

Combination Therapy Research: Emerging trends include exploring pipemidic acid in combination
with other antibiotics to enhance effectiveness and overcome bacterial resistance [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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